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Compound of Interest

Compound Name:
Pentanoic acid, 5-chloro-4-oxo-,

ethyl ester

CAS No.: 14594-24-2

Cat. No.: B1280310

Get Quote

In the landscape of modern organic synthesis and drug discovery, the strategic value of a

chemical intermediate is measured by its versatility, reactivity, and potential for structural

elaboration. Ethyl 5-chloro-4-oxopentanoate (CAS 14594-24-2) has emerged as a compound

of significant interest to researchers and drug development professionals. Its molecular

architecture, featuring a reactive α-chloroketone, a readily modifiable ester, and a linear carbon

chain, presents a unique trifecta of functionalities. This combination makes it an invaluable

building block for creating more complex molecular entities.

This guide provides an in-depth technical overview of ethyl 5-chloro-4-oxopentanoate. We will

move beyond a simple recitation of facts to explore the causality behind its chemical behavior,

its practical applications, and the experimental considerations necessary for its effective use.

The insights provided herein are curated for the discerning scientist who requires not just data,

but a foundational understanding to drive innovation.

Core Molecular Identity and Physicochemical
Characteristics
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The starting point for any rigorous chemical investigation is a precise understanding of the

molecule's fundamental properties. Ethyl 5-chloro-4-oxopentanoate is an organic compound

belonging to the class of halogenated keto esters.[1] Its structure is foundational to its utility in

synthetic chemistry.

Caption: Chemical structure of Ethyl 5-chloro-4-oxopentanoate.

The compound's key identifiers and properties are summarized below for rapid reference.

Property Value Source(s)

CAS Number 14594-24-2 [1][2][3]

Molecular Formula C₇H₁₁ClO₃ [1][2][3]

Molecular Weight 178.61 g/mol [1][2]

IUPAC Name
ethyl 5-chloro-4-

oxopentanoate
[2]

Synonyms

5-Chloro-4-oxopentanoic acid

ethyl ester, Levulinic acid, 5-

chloro-, ethyl ester

[1][2]

Appearance Colorless to pale yellow liquid [1]

Solubility
Moderately soluble in organic

solvents
[1]

Synthesis and Reactivity: A Tale of Three Functional
Groups
The synthetic utility of ethyl 5-chloro-4-oxopentanoate stems directly from the distinct reactivity

of its three primary functional groups: the ethyl ester, the ketone, and the terminal chloride.

Plausible Synthetic Pathway
While multiple synthetic routes can be envisioned, a common and logical approach involves the

acylation of a suitable precursor. A plausible route starts from ethyl succinyl chloride, which can
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be reacted with a source of chloromethyl anion or a related synthon. A more direct method,

however, would be the chlorination of a precursor like ethyl levulinate (ethyl 4-oxopentanoate).

Ethyl Succinyl Chloride
(CAS 14794-31-1)

Reaction with
Diazomethane (Arndt-Eistert homologation)

Intermediate Diazo Ketone

Treatment with HCl

Ethyl 5-chloro-4-oxopentanoate
(CAS 14594-24-2)

Click to download full resolution via product page

Caption: A potential synthetic workflow for Ethyl 5-chloro-4-oxopentanoate.

This proposed pathway is a well-established method for chain extension and functionalization,

offering a high degree of control over the final product. Precursors like ethyl succinyl chloride

are commercially available.[2]

The Reactivity Landscape
The molecule's reactivity is a direct consequence of its structure. The presence of the electron-

withdrawing keto group and the adjacent chlorine atom creates a highly electrophilic carbon

center, making it susceptible to nucleophilic attack.
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EtO-C(=O)-CH₂-CH₂-C(=O)-CH₂-Cl

Nucleophilic Substitution
(e.g., with amines, thiols)

Highly Electrophilic Site

Condensation / Enolate Chemistry

α-Carbon to Ketone

Ester Hydrolysis / Amidation

Ester Carbonyl

Click to download full resolution via product page

Caption: Key reactive sites on the Ethyl 5-chloro-4-oxopentanoate molecule.

Nucleophilic Substitution: The terminal chlorine is an excellent leaving group, readily

displaced by a wide range of nucleophiles such as amines, thiols, and azides.[4] This allows

for the introduction of diverse functional groups at this position, a key strategy in building

molecular complexity for pharmaceutical applications.

Ketone Chemistry: The ketone functional group can undergo reduction to a secondary

alcohol using agents like sodium borohydride.[4] The adjacent methylene group (at C3) is

activated, enabling enolate formation and subsequent alkylation or condensation reactions.
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Ester Modification: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid or

converted to amides through reaction with amines. This provides another handle for further

derivatization or for modulating physicochemical properties like solubility.

Applications in Research and Drug Development
The true value of a chemical intermediate is realized in its applications. Ethyl 5-chloro-4-

oxopentanoate serves as a versatile scaffold in several key areas.

Intermediate for Heterocyclic Synthesis
Many biologically active compounds, particularly in pharmaceuticals and agrochemicals, are

based on heterocyclic ring systems. The multiple reactive sites on ethyl 5-chloro-4-

oxopentanoate make it an ideal starting material for constructing various heterocycles. For

instance, reaction with a binucleophile like hydrazine or a substituted amidine could lead to the

formation of pyridazinones or pyrimidines, respectively.

Scaffold for Bioactive Molecules
The presence of a chlorine atom can significantly influence a molecule's biological activity.[1]

Halogen bonding can enhance binding affinity to protein targets, and the atom's lipophilicity can

improve membrane permeability.[4] This makes chlorinated intermediates like this one of

particular interest in medicinal chemistry.[5] It is a valuable starting point for synthesizing

libraries of compounds for screening against various biological targets, such as enzymes,

where the ketone and chloro groups can interact with active site residues.[4]

Building Block for Complex Natural Product Synthesis
The linear, functionalized carbon chain can be a key fragment in the total synthesis of more

complex natural products. Its ability to undergo a variety of carbon-carbon bond-forming

reactions makes it a useful tool in a synthetic chemist's arsenal.

Representative Experimental Protocol: Nucleophilic
Substitution
To illustrate the practical utility of this compound, a representative protocol for a nucleophilic

substitution reaction is provided below. This procedure is a generalized workflow and should be
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adapted based on the specific nucleophile and desired product.

Objective: To synthesize an amino-derivative of ethyl 4-oxopentanoate by reacting ethyl 5-

chloro-4-oxopentanoate with a primary amine.

Materials:

Ethyl 5-chloro-4-oxopentanoate (1 eq.)

Primary amine (e.g., benzylamine) (1.1 eq.)

A non-nucleophilic base (e.g., triethylamine) (1.2 eq.)

Anhydrous aprotic solvent (e.g., acetonitrile or THF)

Standard laboratory glassware, dried in an oven

Magnetic stirrer and heating mantle

Inert atmosphere (Nitrogen or Argon)

Methodology:

Reaction Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir

bar and a reflux condenser under an inert atmosphere.

Reagent Addition: Dissolve ethyl 5-chloro-4-oxopentanoate in the anhydrous solvent. To this

solution, add the primary amine followed by the non-nucleophilic base. The base is crucial to

neutralize the HCl generated during the reaction.

Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 40-60

°C) to facilitate the reaction.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting material is consumed.

Workup: Upon completion, cool the reaction mixture to room temperature. Filter off any

precipitated salts. The filtrate can be concentrated under reduced pressure.
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Purification: The crude product is then purified, typically by flash column chromatography on

silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization: The final product's identity and purity should be confirmed by spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Preparation Reaction Isolation & Purification

1. Assemble Dry Glassware
under Inert Atmosphere

2. Dissolve Reactants
and Add Base 3. Stir at RT or Heat 4. Monitor by TLC 5. Aqueous Workup

& Extraction
Reaction Complete 6. Column Chromatography 7. Spectroscopic

Characterization

Click to download full resolution via product page

Caption: A generalized experimental workflow for nucleophilic substitution.

Safety, Handling, and Storage
As with any halogenated organic compound, proper safety precautions are paramount. The

available safety data indicates that this compound and similar structures require careful

handling.
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Hazard Category
Precautionary Measures
and Information

Source(s)

Personal Protection

Wear protective gloves,

clothing, and eye/face

protection. Work in a well-

ventilated area, preferably

under a chemical fume hood.

[6][7][8]

Inhalation/Contact

Avoid breathing mist, vapors,

or spray. Causes burns and

may cause skin or respiratory

irritation. May produce an

allergic reaction. In case of

contact, flush eyes or skin with

water for at least 15 minutes.

[6][9]

Handling

Wash hands thoroughly after

handling. Use non-sparking

tools. Keep away from heat,

sparks, and open flames.

[9][10]

Storage

Store locked up in a cool, dry,

and well-ventilated place.

Keep container tightly closed.

Store in a corrosives area

away from incompatible

materials like acids, bases,

and reducing agents.

[6][10]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local

regulations.

[6][7]

Concluding Remarks for the Modern Researcher
Ethyl 5-chloro-4-oxopentanoate is more than just a chemical with a CAS number; it is an

enabling tool for innovation. Its predictable reactivity and multifunctional nature make it a
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powerful asset in the synthesis of novel compounds for pharmaceutical and agrochemical

research. As the fields of drug discovery and materials science continue to evolve, with

increasing reliance on techniques like late-stage functionalization and automated synthesis, the

demand for versatile and reliable building blocks will only grow.[11] Understanding the core

principles of this molecule's behavior, as outlined in this guide, will empower researchers to

unlock its full potential in their synthetic endeavors. Spectroscopic data, including NMR and

mass spectrometry, are often available from suppliers and are crucial for verifying the identity

and purity of the material before use.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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